Cas no 926210-53-9 (3-Chloro-5,7-dimethoxy-1-benzothiophene-2-carboxylic acid)

• Product Name: 3-Chloro-5,7-dimethoxy-1-benzothiophene-2-carboxylic acid
• CAS No: 926210-53-9
• MF: C₁₁H₉ClO₄S
• MW: 272.704761266708
• CID: 5032629
• Update Time: 2023-08-24

3-Chloro-5,7-dimethoxy-1-benzothiophene-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-CHLORO-5,7-DIMETHOXY-1-BENZOTHIOPHENE-2-CARBOXYLIC ACID
• 3-chloro-5,7-dimethoxybenzo[b]thiophene-2-carboxylic acid
• 3-Chloro-5,7-dimethoxy-1-benzothiophene-2-carboxylic acid

• Inchi： 1S/C11H9ClO4S/c1-15-5-3-6-8(12)10(11(13)14)17-9(6)7(4-5)16-2/h3-4H,1-2H3,(H,13,14)
• InChI Key： KLSQLDOFONCIEG-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=O)O)SC2C(=CC(=CC=21)OC)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 301
• XLogP3: 3.4
• Topological Polar Surface Area: 84